Cas no 2229664-55-3 (O-(hept-3-en-2-yl)hydroxylamine)

• Product Name: O-(hept-3-en-2-yl)hydroxylamine
• CAS No: 2229664-55-3
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 5978726
• PubChem ID: 164664080
• Update Time: 2025-05-22

O-(hept-3-en-2-yl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(hept-3-en-2-yl)hydroxylamine
• EN300-1794822
• 2229664-55-3

• Inchi： 1S/C7H15NO/c1-3-4-5-6-7(2)9-8/h5-7H,3-4,8H2,1-2H3/b6-5+
• InChI Key： DNCGXDQJECOVBM-AATRIKPKSA-N
• SMILES： O(C(C)/C=C/CCC)N

Computed Properties

• Exact Mass: 129.115364102g/mol
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 81
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.2Ų

Additional information on O-(hept-3-en-2-yl)hydroxylamine

Recent Advances in the Study of O-(hept-3-en-2-yl)hydroxylamine (CAS: 2229664-55-3) and Its Applications in Chemical Biology and Medicine

O-(hept-3-en-2-yl)hydroxylamine (CAS: 2229664-55-3) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This hydroxylamine derivative, characterized by its unique hept-3-en-2-yl moiety, has shown promise in various applications, including drug discovery, chemical synthesis, and biological probe development. Recent studies have focused on elucidating its reactivity, stability, and potential therapeutic applications, making it a subject of growing scientific inquiry.

One of the key areas of research involving O-(hept-3-en-2-yl)hydroxylamine is its role as a versatile building block in organic synthesis. Recent publications highlight its utility in the formation of N-O bonds, which are critical in the synthesis of bioactive molecules. For instance, a 2023 study demonstrated its efficacy in the preparation of hydroxamic acids, a class of compounds with notable pharmacological properties, including anti-inflammatory and anti-cancer activities. The study underscored the compound's ability to act as a nucleophile in reactions with carbonyl compounds, yielding high-purity products under mild conditions.

In addition to its synthetic applications, O-(hept-3-en-2-yl)hydroxylamine has been investigated for its potential as a biochemical tool. Researchers have explored its use in the selective modification of proteins and nucleic acids, leveraging its reactive N-O bond to introduce functional groups into biomolecules. A recent paper published in Chemical Communications detailed its application in site-specific protein labeling, where it was used to conjugate fluorescent tags to target proteins with high efficiency and minimal side reactions. This advancement opens new avenues for studying protein-protein interactions and cellular processes.

The pharmacological potential of O-(hept-3-en-2-yl)hydroxylamine has also been a focal point of recent investigations. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on certain enzymes involved in disease pathways. For example, a 2024 study reported that hydroxylamine-based analogs, including O-(hept-3-en-2-yl)hydroxylamine, showed promising activity against histone deacetylases (HDACs), a family of enzymes implicated in cancer and neurodegenerative disorders. These findings highlight the compound's potential as a scaffold for developing novel therapeutics.

Despite these promising developments, challenges remain in the practical application of O-(hept-3-en-2-yl)hydroxylamine. Issues such as its stability under physiological conditions and potential toxicity profiles require further investigation. Recent efforts have focused on optimizing its chemical structure to enhance stability and reduce off-target effects. For instance, a collaborative study between academic and industrial researchers proposed the use of protective groups to stabilize the hydroxylamine moiety during drug formulation, thereby improving its pharmacokinetic properties.

Looking ahead, the continued exploration of O-(hept-3-en-2-yl)hydroxylamine is expected to yield significant insights into its broader applications. Future research directions may include its integration into combinatorial chemistry libraries for high-throughput screening, as well as its use in the development of targeted drug delivery systems. The compound's unique chemical properties position it as a valuable tool for advancing both fundamental and applied research in chemical biology and medicine.